Cas no 866866-01-5 (1-(2-chlorophenyl)methyl-6-methoxy-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-(2-chlorophenyl)methyl-6-methoxy-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one
• CAS No: 866866-01-5
• MF: C₂₄H₂₀ClNO₅S
• MW: 469.937304496765
• CID: 5987473
• PubChem ID: 2141326
• Update Time: 2025-11-02

1-(2-chlorophenyl)methyl-6-methoxy-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)methyl-6-methoxy-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one
• 4(1H)-Quinolinone, 1-[(2-chlorophenyl)methyl]-6-methoxy-3-[(4-methoxyphenyl)sulfonyl]-
• F1607-0011
• 866866-01-5
• AKOS001837820
• 1-(2-chlorobenzyl)-6-methoxy-3-((4-methoxyphenyl)sulfonyl)quinolin-4(1H)-one
• AB00675416-01
• 1-[(2-chlorophenyl)methyl]-6-methoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one
• 1-[(2-chlorophenyl)methyl]-6-methoxy-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C24H20ClNO5S/c1-30-17-7-10-19(11-8-17)32(28,29)23-15-26(14-16-5-3-4-6-21(16)25)22-12-9-18(31-2)13-20(22)24(23)27/h3-13,15H,14H2,1-2H3
• InChI Key： BHROAGKIPXTPRG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C2=C(C=C(OC)C=C2)C(=O)C(S(C2=CC=C(OC)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 469.0750716g/mol
• Monoisotopic Mass: 469.0750716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 672.8±55.0 °C(Predicted)
• pka: 0.22±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 1-(2-chlorophenyl)methyl-6-methoxy-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one

Comprehensive Overview of 1-(2-chlorophenyl)methyl-6-methoxy-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one (CAS No. 866866-01-5)

The compound 1-(2-chlorophenyl)methyl-6-methoxy-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one, identified by its CAS No. 866866-01-5, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a dihydroquinolin-4-one core with methoxybenzenesulfonyl and chlorophenylmethyl substituents. Such structural complexity makes it a subject of interest for researchers exploring novel therapeutic agents, particularly in the fields of kinase inhibition and signal transduction modulation.

In recent years, the scientific community has shown growing interest in sulfonamide derivatives and quinoline-based compounds due to their diverse biological activities. The presence of the 4-methoxybenzenesulfonyl group in this compound suggests potential applications in targeting enzyme inhibition, a hot topic in drug discovery. Researchers are particularly keen on understanding how such molecules interact with protein targets, given the rising demand for precision medicine and personalized therapies. This aligns with current trends in AI-driven drug design, where computational models are used to predict molecular behavior and optimize drug candidates.

The 1,4-dihydroquinolin-4-one scaffold is known for its versatility in medicinal chemistry. It serves as a privileged structure in the development of anti-inflammatory and anticancer agents. With the increasing prevalence of chronic diseases, there is a surge in searches for novel small molecule inhibitors and targeted therapies. This compound’s chlorophenylmethyl moiety further enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability and central nervous system (CNS) penetration.

From a synthetic chemistry perspective, the incorporation of methoxy groups and a benzenesulfonyl unit offers opportunities for further derivatization. This flexibility is highly valued in structure-activity relationship (SAR) studies, a common focus area for researchers optimizing lead compounds. The compound’s CAS No. 866866-01-5 is frequently queried in academic databases, reflecting its relevance in ongoing studies about heterocyclic chemistry and drug-like properties.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. Scientists are exploring sustainable synthesis routes for sulfonamide-containing molecules, addressing concerns about waste reduction and energy efficiency. This compound’s structural features may lend themselves to catalytic transformations, a trending topic in organic synthesis.

In summary, 1-(2-chlorophenyl)methyl-6-methoxy-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one represents a compelling case study at the intersection of medicinal chemistry, drug discovery, and molecular design. Its CAS No. 866866-01-5 serves as a key identifier for researchers navigating the expanding landscape of bioactive small molecules. As the scientific community continues to prioritize targeted drug development and sustainable synthesis, this compound is poised to remain a focal point in cutting-edge research.